Cas no 2034562-08-6 (3-chloro-2-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide)

• Product Name: 3-chloro-2-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide
• CAS No: 2034562-08-6
• MF: C₁₄H₁₉ClN₄O₂S
• MW: 342.844260454178
• CID: 5335253
• Update Time: 2025-10-10

3-chloro-2-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-methyl-N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)benzenesulfonamide
• 3-chloro-2-methyl-N-[3-methyl-1-(triazol-1-yl)butan-2-yl]benzenesulfonamide
• 3-chloro-2-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide

• Inchi： 1S/C14H19ClN4O2S/c1-10(2)13(9-19-8-7-16-18-19)17-22(20,21)14-6-4-5-12(15)11(14)3/h4-8,10,13,17H,9H2,1-3H3
• InChI Key： DUTJUMPOZGIHLC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)S(NC(CN1C=CN=N1)C(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 454
• XLogP3: 2.7
• Topological Polar Surface Area: 85.3

Additional information on 3-chloro-2-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide

Introduction to 3-Chloro-2-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide (CAS No. 2034562-08-6)

3-Chloro-2-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide, with the CAS number 2034562-08-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.

The chemical structure of 3-chloro-2-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide is characterized by a chlorinated benzene ring, a methyl group at the 2-position, and a substituted triazole moiety. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an interesting candidate for further research and development.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-chloro-2-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also shown promising results in antimicrobial studies. Research conducted at the University of California found that 3-chloro-2-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide effectively inhibits the growth of several pathogenic bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This makes it a valuable candidate for developing new antibiotics to combat drug-resistant bacterial infections.

The antitumor activity of 3-chloro-2-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide has also been investigated. A study published in the Cancer Research journal reported that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the disruption of cellular signaling pathways that are crucial for tumor cell survival and proliferation. These findings open up new avenues for its use in cancer therapy.

The synthesis of 3-chloro-2-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-y l)butan - 2 - yl]benzene - 1 - sulfonamide has been optimized using modern synthetic techniques such as click chemistry. The click reaction between an azide and an alkyne under copper(I) catalysis provides a highly efficient and selective method for forming the triazole ring. This synthetic route not only enhances the yield but also ensures high purity and scalability for industrial production.

In terms of pharmacokinetics and pharmacodynamics, preliminary studies have shown that 3-chloro - 2 - methyl - N - [ 3 - methyl - 1 - ( 1 H - 1 , 2 , 3 - triazol - 1 - yl ) butan - 2 - yl ] benzene - 1 - sulfonamide exhibits favorable oral bioavailability and a long half-life in vivo. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects. Further preclinical studies are underway to evaluate its safety profile and optimize dosing regimens.

The potential applications of 3-chloro - 2 - methyl - N - [ 3 - methyl - 1 - ( 1 H - 1 , 2 , 3 - triazol - 1 - yl ) butan - 2 - yl ] benzene - 1 - sulfonamide extend beyond traditional medicinal uses. For example, its unique chemical structure makes it an attractive candidate for developing new materials with enhanced functional properties. Researchers at the Massachusetts Institute of Technology have explored its use in polymer science to create biocompatible materials with improved mechanical strength and biodegradability.

In conclusion, 3-chloro - 2 - methyl - N - [ 3 - methyl - 1 -( 1 H − , , − triazol − yl ) butan − yl ] benzene − sulfonamide (CAS No. 2034562−08−6) is a multifaceted compound with a wide range of potential applications in medicine and materials science. Its unique structural features and diverse biological activities make it an exciting area of ongoing research and development. As more studies are conducted, it is likely that this compound will continue to reveal new therapeutic opportunities and technological advancements.